Cas no 681161-17-1 (N-(2-(Pyridin-4-yl)ethyl)isonicotinamide)

N-(2-(Pyridin-4-yl)ethyl)isonicotinamide structure
681161-17-1 structure
Product Name:N-(2-(Pyridin-4-yl)ethyl)isonicotinamide
CAS No:681161-17-1
MF:C13H13N3O
MW:227.261822462082
CID:840803
PubChem ID:71463995
Update Time:2025-04-19

N-(2-(Pyridin-4-yl)ethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(Pyridin-4-yl)ethyl)isonicotinamide
    • 4-Pyridinecarboxamide, N-[2-(4-pyridinyl)ethyl]-
    • N-(2-pyridin-4-ylethyl)pyridine-4-carboxamide
    • SB80080
    • AKOS016012319
    • N-[2-(Pyridin-4-yl)ethyl]pyridine-4-carboxamide
    • DTXSID70855827
    • 681161-17-1
    • Inchi: 1S/C13H13N3O/c17-13(12-4-8-15-9-5-12)16-10-3-11-1-6-14-7-2-11/h1-2,4-9H,3,10H2,(H,16,17)
    • InChI Key: QCAGNJVYIBZABD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)NCCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 227.10599
  • Monoisotopic Mass: 227.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.9Ų

Experimental Properties

  • PSA: 54.88

N-(2-(Pyridin-4-yl)ethyl)isonicotinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM175998-1g
N-(2-(pyridin-4-yl)ethyl)isonicotinamide
681161-17-1 95%
1g
$641 2022-06-10
Chemenu
CM175998-1g
N-(2-(pyridin-4-yl)ethyl)isonicotinamide
681161-17-1 95%
1g
$729 2021-08-05
Alichem
A029185427-1g
N-(2-(Pyridin-4-yl)ethyl)isonicotinamide
681161-17-1 95%
1g
$690.80 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1643827-1g
N-(2-(pyridin-4-yl)ethyl)isonicotinamide
681161-17-1 98%
1g
¥6594.00 2024-05-04
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.